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Compound of Interest

Compound Name: A2ti-1

cat. No.: B15605202

An in-depth analysis of the available scientific literature reveals that while A2ti-1 is a well-
characterized inhibitor of the Annexin A2/S100A10 protein-protein interaction, comprehensive
pharmacokinetic data (Absorption, Distribution, Metabolism, and Excretion - ADME) is not
extensively published in the public domain. This guide synthesizes the available information on
A2ti-1's mechanism of action, its application in preclinical studies, and the experimental
protocols used for its evaluation.

Core Compound Properties

A2ti-1 is a selective and high-affinity small molecule inhibitor of the annexin A2/S100A10 (A2t)
heterotetramer.[1][2][3] It is identified as a 1,2,4-triazole derivative that functions by specifically
disrupting the protein-protein interaction (PPI) between annexin A2 and its binding partner,
S100A10.[1][2][4] This inhibitory action forms the basis of its therapeutic potential, primarily
explored in the context of antiviral applications.[4][5]

Property Value Reference
CAS Number 570390-00-0 [1]3][6]
Molecular Formula C20H22N402S [1][6]
Molecular Weight 382.48 g/mol [1][3]

) ) Selective inhibitor of Annexin
Mechanism of Action ] ) [1][4]
A2/S100A10 (A2t) interaction
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Pharmacodynamics and Biological Activity

The primary pharmacodynamic effect of A2ti-1 is the blockade of the A2t complex formation.
This activity has been quantified in various biochemical and cell-based assays. The
compound's inhibitory concentration and binding affinity have been established, providing a
basis for its use in experimental models.

Parameter Value Assay/Context Reference

Inhibition of Annexin
ICso 24 uM A2/S100A10 (A2t) [L1[31[71[8]
heterotetramer

Binding affinity to
KD 27 uM murine pl11 9]
(S100A10) protein

In PK-15 cells (CCK-8
Max Safe Conc. 60 uM o [10]
Cytotoxicity Assay)

Mechanism of Action and Signaling Pathways

A2ti-1 exerts its effects by preventing the formation of the A2t complex, which is crucial for
various cellular processes, including viral entry and immune response modulation.[10][11] By
disrupting this interaction, A2ti-1 can influence downstream signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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